Cas no 716316-26-6 (Benzenesulfonamide, N-cyclobutyl-2-nitro-)
716316-26-6 structure
Product Name:Benzenesulfonamide, N-cyclobutyl-2-nitro-
CAS No:716316-26-6
MF:C10H12N2O4S
MW:256.278281211853
CID:545279
PubChem ID:68284532
Update Time:2025-04-19
Benzenesulfonamide, N-cyclobutyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-cyclobutyl-2-nitro-
- N-cyclobutyl-2-nitrobenzenesulfonamide
- 716316-26-6
- SCHEMBL12481279
- N-Cyclobutyl-2-nitrobenzene-1-sulfonamide
- DTXSID50738200
- JOLGPSZHNCIGDY-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12N2O4S/c13-12(14)9-6-1-2-7-10(9)17(15,16)11-8-4-3-5-8/h1-2,6-8,11H,3-5H2
- InChI Key: JOLGPSZHNCIGDY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCC1)(=O)=O
Computed Properties
- Exact Mass: 256.05186
- Monoisotopic Mass: 256.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 89.31
Benzenesulfonamide, N-cyclobutyl-2-nitro- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
716316-26-6 (Benzenesulfonamide, N-cyclobutyl-2-nitro-) Related Products
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